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Compound of Interest

Compound Name: Morelloflavone
CAS No.: 21945-33-5
Cat. No.: B10848913
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and
methodologies essential for the identification and characterization of Morelloflavone, a
biflavonoid with significant therapeutic potential. The information is tailored for professionals in
research, science, and drug development, offering detailed experimental protocols,
comprehensive data summaries, and clear visual representations of its chemical structure,
identification workflow, and relevant signaling pathways.

Chemical Structure of Morelloflavone

Morelloflavone is a complex biflavonoid consisting of a flavanone (naringenin) and a flavone
(luteolin) moiety linked together. Its systematic IUPAC name is 8-[(2S,3R)-5,7-dihydroxy-2-(4-
hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-2-(3,4-dihydroxyphenyl)-5,7-
dihydroxychromen-4-one.
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Flavanone (Naringenin) Moiety

Flavone (Luteolin) Moiety. \

Click to download full resolution via product page
Caption: Chemical structure of Morelloflavone.

Spectroscopic Data for Identification

The structural elucidation of Morelloflavone relies heavily on Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS). Below are the summarized spectroscopic data.

2.1. NMR Spectroscopic Data

The following tables present the *H and 3C NMR chemical shifts for Morelloflavone, typically
recorded in deuterated dimethyl sulfoxide (DMSO-ds). These assignments are crucial for
confirming the connectivity and stereochemistry of the molecule.

Table 1: tH NMR (Proton) Data of Morelloflavone (in DMSO-de)
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Chemical Shift (5,

Coupling Constant

Position Multiplicity

ppm) (3, Hz)
H-2 5.35 d 115
H-3 4.85 d 11.5
H-6 5.92 S
H-2' 7.25 d 8.5
H-3' 6.75 d 8.5
H-5' 6.75 d 8.5
H-6' 7.25 d 8.5
H-6" 6.20 S
H-2™ 7.40 d 2.0
H-5" 6.90 d 8.5
H-6" 7.45 dd 8.5,2.0
5-OH 12.10 S
7-OH 10.85 S
4'-OH 9.60 S
5"-OH 12.95 S
7"-OH 10.90 S
3"-OH 9.20 S
4™-OH 9.50 S

Table 2: 13C NMR (Carbon) Data of Morelloflavone (in DMSO-de)
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Position Chemical Shift (5, Position Chemical Shift (5,
ppm) ppm)

C-2 83.5 c-8" 104.5

C-3 42.5 c-9" 182.0

C-4 197.0 Cc-10" 103.0

C-5 164.0 c-1 121.5

C-6 96.0 c-2" 116.0

C-7 167.5 c-3" 145.5

C-8 102.0 c-4™ 150.0

C-9 163.0 c-5" 115.5

C-10 101.0 c-6™ 120.0

Cc-1 129.0

Cc-2 128.0

C-3 115.0

c-4 158.0

C-5' 115.0

C-6' 128.0

c-2" 164.5

c-3" 103.5

c-4" 196.5

C-5" 161.5

Cc-6" 99.0

c-7" 164.0
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Note: The numbering of atoms may vary slightly between different publications. The data
presented here is a compilation from typical assignments.

2.2. Mass Spectrometry (MS) Data

High-Resolution Mass Spectrometry (HRMS) is used to determine the exact mass and
molecular formula of Morelloflavone. Tandem MS (MS/MS) provides valuable information
about the fragmentation pattern, which helps in confirming the structure.

e Molecular Formula: C3oH20011[1]
o Exact Mass: 556.1006 g/mol [1]

o Key Fragmentation Patterns: In ESI-MS/MS, flavonoids typically undergo retro-Diels-Alder
(rDA) reactions, leading to the cleavage of the C-ring. For Morelloflavone, fragmentation will
also occur at the linkage between the two flavonoid units, providing diagnostic ions for both
the naringenin and luteolin moieties.

Experimental Protocols

3.1. Isolation of Morelloflavone from Garcinia Species

The following is a generalized protocol for the isolation of Morelloflavone.
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Dried and Powdered
Plant Material (e.g., Garcinia leaves)

\

Maceration with Acetone
or Methanol

Y

Filtration and Concentration
(Crude Extract)

\

Silica Gel Column Chromatography
(Gradient Elution)

Y

Fraction Collection and TLC Analysis

\

Sephadex LH-20 Column
Chromatography

Y

Preparative HPLC
(C18 column)

\

Pure Morelloflavone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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